2-[(3-bromo-4-fluorobenzyl)(propyl)amino]ethanol

• IUPAC Name: 2-[(3-bromo-4-fluorophenyl)methyl-propylamino]ethanol
• InChI: InChI=1S/C12H17BrFNO/c1-2-5-15(6-7-16)9-10-3-4-12(14)11(13)8-10/h3-4,8,16H,2,5-7,9H2,1H3
• InChI Key: UHYCIVZZCRRYBX-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCO)CC1=CC(=C(C=C1)F)Br
• Molecular Formula: C12H17BrFNO
• Molecular Weight: 290.17 g/mol

Description

2-[(3-bromo-4-fluorobenzyl)(propyl)amino]ethanol, also known as BFPE, is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 2-[(3-bromo-4-fluorobenzyl)(propyl)amino]ethanol is not yet fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cell growth and proliferation. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its anti-cancer properties, this compound has been shown to have anti-inflammatory and antioxidant effects. It has also been shown to improve cognitive function and memory in animal studies.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[(3-bromo-4-fluorobenzyl)(propyl)amino]ethanol for lab experiments is its relatively simple synthesis method. Additionally, this compound has been shown to have low toxicity and good stability, making it a suitable candidate for in vitro and in vivo studies. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to work with in certain experimental settings.

Future Directions

There are numerous future directions for research on 2-[(3-bromo-4-fluorobenzyl)(propyl)amino]ethanol. One area of focus is the development of new cancer therapies based on this compound. Additionally, studies are needed to further elucidate the mechanism of action of this compound and its potential therapeutic applications in other areas, such as neurodegenerative diseases and cardiovascular disorders. Finally, further studies are needed to optimize the synthesis method for this compound and improve its solubility in order to facilitate its use in experimental settings.

Synthesis Methods

The synthesis of 2-[(3-bromo-4-fluorobenzyl)(propyl)amino]ethanol involves a multi-step process that starts with the reaction of 3-bromo-4-fluorobenzaldehyde with propylamine to form the corresponding imine. This imine is then reduced with sodium borohydride to yield the amine intermediate, which is subsequently reacted with ethylene oxide to form this compound.

Scientific Research Applications

2-[(3-bromo-4-fluorobenzyl)(propyl)amino]ethanol has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that this compound can inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for the development of new cancer therapies.